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Compound of Interest

Compound Name: Fmoc-D-Cit-OH

Cat. No.: B557718

Essential Safety and Handling Guide for Fmoc-
D-Cit-OH

For Researchers, Scientists, and Drug Development Professionals: A Comprehensive
Operational and Disposal Plan for Fmoc-D-Cit-OH.

This guide provides critical safety and logistical information for the handling and disposal of
Fmoc-D-Cit-OH (No-(9-Fluorenylmethoxycarbonyl)-D-citrulline), a key reagent in peptide
synthesis. Adherence to these procedures is paramount for ensuring laboratory safety and
regulatory compliance.

Hazard Identification and Safety Precautions

Fmoc-D-Cit-OH is classified as a hazardous substance. The following table summarizes its
GHS (Globally Harmonized System of Classification and Labelling of Chemicals) classification
and corresponding precautionary statements.
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Hazard Class GHS Code Description

Acute toxicity, Oral H302 Harmful if swallowed.

Skin irritation H315 Causes skin irritation.

Eye irritation H319 Causes serious eye irritation.

Specific target organ toxicity —
Single exposure (Respiratory H335

tract irritation)

May cause respiratory

irritation.

Precautionary Statements:

GHS Code Description

Avoid breathing
P261 .

dust/fume/gas/mist/vapors/spray.
P280 Wear protective gloves/protective clothing/eye

protection/face protection.

IF SWALLOWED: Call a POISON CENTER or
P301+P312 L

doctor/physician if you feel unwell.

IF ON SKIN: Wash with plenty of soap and
P302+P352

water.

IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.

IF INHALED: Remove person to fresh air and
P304+P340 _

keep comfortable for breathing.

Dispose of contents/container to an approved
P501

waste disposal plant.

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Fmoc-D-Cit-OH.
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PPE Category

Specification

Eye Protection

Chemical safety goggles or a full-face shield.

Hand Protection

Nitrile gloves are recommended for their
chemical resistance.[1][2][3] Always inspect

gloves for tears or punctures before use.

Body Protection

A laboratory coat must be worn.

Respiratory Protection

A NIOSH-approved N95 dust mask is
recommended, especially when handling the

powder outside of a fume hood.

Step-by-Step Handling Protocol

This protocol outlines the standard procedure for weighing and dissolving Fmoc-D-Cit-OH.

Experimental Workflow for Handling Fmoc-D-Cit-OH

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://ehs.berkeley.edu/glove-selection-guide
https://www.yourglovesource.com/blogs/glove-knowledgebase/chemical-resistant-gloves-what-s-the-best-choice-for-your-job
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.benchchem.com/product/b557718?utm_src=pdf-body
https://www.benchchem.com/product/b557718?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557718?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

on appropriate PPE

Weighing

se a chemical fume hood

Dissolution

dd solvent and mix

Transfer

ransfer to reaction vessel

Cleanup

econtaminate surfaces and glassware

Waste Disposal
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Waste Generation

Solid Waste (Unused Reagent, Contaminated PPE) Liquid Waste (Unused Solutions, Rinsates)
l Disposal Procedure l
Collect in Labeled Hazardous Waste Container Collect in Labeled Hazardous Waste Container

>~

Dispose via Institutional Hazardous Waste Program

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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